4-fluoro-N-(furan-2-ylmethyl)-N-(p-tolyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(furan-2-ylmethyl)-N-(4-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C18H16FNO3S/c1-14-4-8-16(9-5-14)20(13-17-3-2-12-23-17)24(21,22)18-10-6-15(19)7-11-18/h2-12H,13H2,1H3
• InChI Key: UEDWDPCKCZTCBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FNO3S
• Molecular Weight: 345.4 g/mol

Description

4-fluoro-N-(furan-2-ylmethyl)-N-(p-tolyl)benzenesulfonamide, also known as PFTBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PFTBA is a sulfonamide compound that is commonly used as a reagent in organic synthesis and as a biological probe in scientific research.

Scientific Research Applications

Synthesis and Structural Characterization

One study focuses on the synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides , utilizing a gold(I)-catalyzed cascade reaction. This method enriches the chemistry of gold carbenoids with a novel group migration, potentially offering a new synthetic route for compounds including 4-fluoro-N-(furan-2-ylmethyl)-N-(p-tolyl)benzenesulfonamide (Tao Wang et al., 2014).

Molecular Interactions and Crystal Structure

Research on two isomorphous benzenesulfonamide crystal structures revealed the role of intermolecular C-H...O, C-H...pi, and C-H...Cl interactions in determining the crystal packing of related compounds. This study provides insight into how such interactions could influence the behavior of 4-fluoro-N-(furan-2-ylmethyl)-N-(p-tolyl)benzenesulfonamide in the solid state (J. Bats et al., 2001).

Fluorination Techniques and Effects

Another aspect of research into compounds like 4-fluoro-N-(furan-2-ylmethyl)-N-(p-tolyl)benzenesulfonamide is the exploration of fluorination techniques and the effects of fluorine atoms on molecular properties. For instance, the study on the synthesis of 2- and 3-fluorosubstituted five-membered heterocycles provides valuable information on the impact of fluorination on coupling constants and NMR chemical shifts, which are critical for understanding the electronic structure and reactivity of fluorinated compounds (E. Dvornikova et al., 2003).

Fluorophores for Zinc(II) Detection

Research on fluorophores for Zinc(II) detection highlights the application of fluorinated compounds in biochemical assays. The study investigates fluorophores closely related to 4-fluoro-N-(furan-2-ylmethyl)-N-(p-tolyl)benzenesulfonamide, emphasizing the importance of structural modifications, including fluorination, in enhancing the fluorescence properties when bound by Zn2+. This research underscores the potential utility of fluorinated benzenesulfonamides in designing sensitive and selective probes for bioanalytical applications (M. Kimber et al., 2001).